Cas no 1805433-04-8 (4-Cyano-2-(difluoromethyl)-3-methylpyridine-5-acetic acid)

• Product Name: 4-Cyano-2-(difluoromethyl)-3-methylpyridine-5-acetic acid
• CAS No: 1805433-04-8
• MF: C₁₀H₈F₂N₂O₂
• MW: 226.179529190063
• CID: 4876678
• Update Time: 2025-05-24

4-Cyano-2-(difluoromethyl)-3-methylpyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-2-(difluoromethyl)-3-methylpyridine-5-acetic acid

• Inchi： 1S/C10H8F2N2O2/c1-5-7(3-13)6(2-8(15)16)4-14-9(5)10(11)12/h4,10H,2H2,1H3,(H,15,16)
• InChI Key： IUMIBSWSXKTLOQ-UHFFFAOYSA-N
• SMILES： FC(C1C(C)=C(C#N)C(=CN=1)CC(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 313
• XLogP3: 1.1
• Topological Polar Surface Area: 74

Additional information on 4-Cyano-2-(difluoromethyl)-3-methylpyridine-5-acetic acid

4-Cyano-2-(difluoromethyl)-3-methylpyridine-5-acetic Acid: A Comprehensive Overview

The compound 4-Cyano-2-(difluoromethyl)-3-methylpyridine-5-acetic acid, identified by the CAS number 1805433-04-8, is a synthetic organic compound with a complex structure that has garnered significant attention in the fields of chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which are widely studied for their potential applications in drug discovery, agrochemicals, and materials science. The molecule's structure is characterized by a pyridine ring substituted with a cyano group at position 4, a difluoromethyl group at position 2, a methyl group at position 3, and an acetic acid moiety at position 5. These substituents contribute to the compound's unique chemical properties and biological activity.

Recent studies have highlighted the potential of 4-Cyano-2-(difluoromethyl)-3-methylpyridine-5-acetic acid as a promising candidate in the development of novel therapeutic agents. Researchers have explored its ability to inhibit specific enzymes and proteins associated with various diseases, including cancer and inflammatory disorders. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against human topoisomerase IIα, an enzyme critical for DNA replication and repair. This finding suggests that the compound could be developed into an anticancer agent with high efficacy and selectivity.

In addition to its pharmacological applications, 4-Cyano-2-(difluoromethyl)-3-methylpyridine-5-acetic acid has also been investigated for its role in agrochemicals. The compound's ability to modulate plant growth and stress responses has led to its consideration as a potential lead compound for developing environmentally friendly pesticides or growth regulators. Recent research conducted by agricultural scientists revealed that this compound can enhance the resistance of crops to abiotic stress conditions such as drought and high salinity, making it a valuable asset in sustainable agriculture.

The synthesis of 4-Cyano-2-(difluoromethyl)-3-methylpyridine-5-acetic acid involves a multi-step process that combines principles from organic synthesis and catalysis. The key steps include the formation of the pyridine ring through cyclization reactions, followed by selective substitution at specific positions to introduce the cyano, difluoromethyl, methyl, and acetic acid groups. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound can be produced on a larger scale for various applications.

The physical properties of 4-Cyano-2-(difluoromethyl)-3-methylpyridine-5-acetic acid have also been extensively characterized. The compound is typically found in crystalline form with a melting point of approximately 180°C. Its solubility in common organic solvents such as dichloromethane and ethanol is moderate, while it shows limited solubility in water due to its hydrophobic nature. These properties make it suitable for use in various chemical reactions and formulations.

In terms of toxicity and safety profiles, preliminary studies indicate that 4-Cyano-2-(difluoromethyl)-3-methylpyridine-5-acetic acid exhibits low acute toxicity when administered orally or intravenously to laboratory animals. However, further long-term studies are required to fully assess its safety profile for human use. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) have not yet approved this compound for clinical use; however, ongoing preclinical trials are expected to provide critical insights into its suitability as a therapeutic agent.

The environmental impact of 4-Cyano-2-(difluoromethyl)-3-methylpyridine-5-acetic acid has also been evaluated to ensure its sustainable use. Studies conducted under controlled conditions reveal that the compound undergoes biodegradation under aerobic conditions within 60 days, indicating its potential compatibility with eco-friendly practices. Nonetheless, further research is needed to assess its impact on non-target organisms and ecosystems under real-world conditions.

In conclusion, 4-Cyano-2-(difluoromethyl)-3-methylpyridine-5-acetic acid, CAS number 1805433-04-8, represents a versatile and promising compound with applications spanning drug discovery, agrochemicals, and materials science. Its unique chemical structure, coupled with recent advances in synthesis and characterization techniques, positions it as a valuable tool for addressing pressing challenges in these fields. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing scientific innovation.